Cas no 1378598-49-2 (6-fluoro-5-nitropyridine-3-carbonitrile)
1378598-49-2 structure
Product Name:6-fluoro-5-nitropyridine-3-carbonitrile
CAS No:1378598-49-2
MF:C6H2FN3O2
MW:167.097383975983
MDL:MFCD18905818
CID:2950419
Update Time:2025-09-26
6-fluoro-5-nitropyridine-3-carbonitrile Chemical and Physical Properties
Names and Identifiers
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- 6-fluoro-5-nitronicotinonitrile
- 6-fluoro-5-nitropyridine-3-carbonitrile
- 6-Fluoro-5-nitro-3-pyridinecarbonitrile
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- MDL: MFCD18905818
- Inchi: 1S/C6H2FN3O2/c7-6-5(10(11)12)1-4(2-8)3-9-6/h1,3H
- InChI Key: ZCHAOVDENRPXAK-UHFFFAOYSA-N
- SMILES: FC1C(=CC(C#N)=CN=1)[N+](=O)[O-]
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 231
- XLogP3: 0.8
- Topological Polar Surface Area: 82.5
Experimental Properties
- Density: 1.51±0.1 g/cm3 (20 ºC 760 Torr),
- Solubility: Slightly soluble (2.7 g/l) (25 º C),
6-fluoro-5-nitropyridine-3-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029009150-250mg |
6-Fluoro-5-nitronicotinonitrile |
1378598-49-2 | 95% | 250mg |
$1,078.00 | 2022-04-02 | |
| Alichem | A029009150-1g |
6-Fluoro-5-nitronicotinonitrile |
1378598-49-2 | 95% | 1g |
$2,779.20 | 2022-04-02 | |
| eNovation Chemicals LLC | Y0994235-5g |
6-Fluoro-5-nitronicotinonitrile |
1378598-49-2 | 95% | 5g |
$2800 | 2024-08-02 | |
| Enamine | EN300-321447-1.0g |
6-fluoro-5-nitropyridine-3-carbonitrile |
1378598-49-2 | 1.0g |
$1150.0 | 2023-02-24 | ||
| Enamine | EN300-321447-2.5g |
6-fluoro-5-nitropyridine-3-carbonitrile |
1378598-49-2 | 2.5g |
$2384.0 | 2023-09-04 | ||
| Enamine | EN300-321447-5.0g |
6-fluoro-5-nitropyridine-3-carbonitrile |
1378598-49-2 | 5.0g |
$3018.0 | 2023-02-24 | ||
| Enamine | EN300-321447-10.0g |
6-fluoro-5-nitropyridine-3-carbonitrile |
1378598-49-2 | 10.0g |
$3795.0 | 2023-02-24 | ||
| Enamine | EN300-321447-1g |
6-fluoro-5-nitropyridine-3-carbonitrile |
1378598-49-2 | 1g |
$1150.0 | 2023-09-04 | ||
| Enamine | EN300-321447-5g |
6-fluoro-5-nitropyridine-3-carbonitrile |
1378598-49-2 | 5g |
$3018.0 | 2023-09-04 | ||
| Enamine | EN300-321447-10g |
6-fluoro-5-nitropyridine-3-carbonitrile |
1378598-49-2 | 10g |
$3795.0 | 2023-09-04 |
6-fluoro-5-nitropyridine-3-carbonitrile Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
1378598-49-2 (6-fluoro-5-nitropyridine-3-carbonitrile) Related Products
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- 1807293-40-8(2-Fluoro-3-nitroisonicotinonitrile)
- 55286-12-9(2-Fluoro-5-nitronicotinonitrile)
- 1806842-17-0(5-Cyano-4-(difluoromethyl)-2-fluoro-3-nitropyridine)
- 58602-02-1(2,6-Difluoro-3-nitropyridine)
- 72587-16-7(2-Fluoro-3-nitro-5-(trifluoromethyl)pyridine)
- 1480-87-1(2-Fluoro-3-nitropyridine)
- 19346-44-2(2-Fluoro-5-methyl-3-nitropyridine)
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